Fmoc-aminooxy-PEG12-acid Fmoc-aminooxy-PEG12-acid Fmoc-aminooxy-PEG12-acid is an Aminooxy PEG Linker. Aminooxy PEGs may be useful in bioconjugation experiments.
Brand Name: Vulcanchem
CAS No.: 2055104-72-6
VCID: VC0528255
InChI: InChI=1S/C42H65NO17/c44-41(45)9-10-47-11-12-48-13-14-49-15-16-50-17-18-51-19-20-52-21-22-53-23-24-54-25-26-55-27-28-56-29-30-57-31-32-58-33-34-60-43-42(46)59-35-40-38-7-3-1-5-36(38)37-6-2-4-8-39(37)40/h1-8,40H,9-35H2,(H,43,46)(H,44,45)
SMILES: O=C(NOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(O)=O)OCC1C(C=CC=C2)=C2C3=C1C=CC=C3
Molecular Formula: C42H65NO17
Molecular Weight: 855.97

Fmoc-aminooxy-PEG12-acid

CAS No.: 2055104-72-6

Inhibitors

VCID: VC0528255

Molecular Formula: C42H65NO17

Molecular Weight: 855.97

Purity: >98% (or refer to the Certificate of Analysis)

Fmoc-aminooxy-PEG12-acid - 2055104-72-6

CAS No. 2055104-72-6
Product Name Fmoc-aminooxy-PEG12-acid
Molecular Formula C42H65NO17
Molecular Weight 855.97
IUPAC Name 1-(9H-fluoren-9-yl)-3-oxo-2,5,8,11,14,17,20,23,26,29,32,35,38,41-tetradecaoxa-4-azatetratetracontan-44-oic acid
Standard InChI InChI=1S/C42H65NO17/c44-41(45)9-10-47-11-12-48-13-14-49-15-16-50-17-18-51-19-20-52-21-22-53-23-24-54-25-26-55-27-28-56-29-30-57-31-32-58-33-34-60-43-42(46)59-35-40-38-7-3-1-5-36(38)37-6-2-4-8-39(37)40/h1-8,40H,9-35H2,(H,43,46)(H,44,45)
Standard InChIKey MENGGIMQWBAOJW-UHFFFAOYSA-N
SMILES O=C(NOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(O)=O)OCC1C(C=CC=C2)=C2C3=C1C=CC=C3
Appearance Solid powder
Description Fmoc-aminooxy-PEG12-acid is an Aminooxy PEG Linker. Aminooxy PEGs may be useful in bioconjugation experiments.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Fmoc-aminooxy-PEG12-acid
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2: Boehnke N, Cam C, Bat E, Segura T, Maynard HD. Imine Hydrogels with Tunable Degradability for Tissue Engineering. Biomacromolecules. 2015 Jul 13;16(7):2101-8. doi: 10.1021/acs.biomac.5b00519. Epub 2015 Jul 1. PubMed PMID: 26061010; PubMed Central PMCID: PMC4583069.
3: Carberry P, Carpenter AP, Kung HF. Fluoride-18 radiolabeling of peptides bearing an aminooxy functional group to a prosthetic ligand via an oxime bond. Bioorg Med Chem Lett. 2011 Dec 1;21(23):6992-5. doi: 10.1016/j.bmcl.2011.09.124. Epub 2011 Oct 5. PubMed PMID: 22024031; PubMed Central PMCID: PMC3229035.
4: Mancini RJ, Paluck SJ, Bat E, Maynard HD. Encapsulated Hydrogels by E-beam Lithography and Their Use in Enzyme Cascade Reactions. Langmuir. 2016 Apr 26;32(16):4043-51. doi: 10.1021/acs.langmuir.6b00560. Epub 2016 Apr 14. PubMed PMID: 27078573; PubMed Central PMCID: PMC4852853.
5: Jin Y, Song L, Su Y, Zhu L, Pang Y, Qiu F, Tong G, Yan D, Zhu B, Zhu X. Oxime linkage: a robust tool for the design of pH-sensitive polymeric drug carriers. Biomacromolecules. 2011 Oct 10;12(10):3460-8. doi: 10.1021/bm200956u. Epub 2011 Sep 7. PubMed PMID: 21863891.
6: Rashidian M, Kumarapperuma SC, Gabrielse K, Fegan A, Wagner CR, Distefano MD. Simultaneous dual protein labeling using a triorthogonal reagent. J Am Chem Soc. 2013 Nov 6;135(44):16388-96. doi: 10.1021/ja403813b. Epub 2013 Oct 17. PubMed PMID: 24134212; PubMed Central PMCID: PMC3873327.
7: Hardy JG, Lin P, Schmidt CE. Biodegradable hydrogels composed of oxime crosslinked poly(ethylene glycol), hyaluronic acid and collagen: a tunable platform for soft tissue engineering. J Biomater Sci Polym Ed. 2015;26(3):143-61. doi: 10.1080/09205063.2014.975393. PubMed PMID: 25555089.
Last Modified Aug 20 2021
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